Cas no 2229593-09-1 (2-(2-bromo-4-methoxyphenyl)ethanimidamide)

• Product Name: 2-(2-bromo-4-methoxyphenyl)ethanimidamide
• CAS No: 2229593-09-1
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 6596080
• PubChem ID: 83676638
• Update Time: 2025-06-08

2-(2-bromo-4-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methoxyphenyl)ethanimidamide
• 2229593-09-1
• EN300-1907248

• Inchi： 1S/C9H11BrN2O/c1-13-7-3-2-6(4-9(11)12)8(10)5-7/h2-3,5H,4H2,1H3,(H3,11,12)
• InChI Key： CTEOTEBLIKVYMD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=N)N)OC

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(2-bromo-4-methoxyphenyl)ethanimidamide

Introduction to 2-(2-bromo-4-methoxyphenyl)ethanimidamide (CAS No. 2229593-09-1)

2-(2-bromo-4-methoxyphenyl)ethanimidamide, with the CAS number 2229593-09-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidamides, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The molecular structure of 2-(2-bromo-4-methoxyphenyl)ethanimidamide consists of a brominated phenyl ring and a methoxy group, which are key functional groups that contribute to its unique chemical and biological properties. The presence of the bromine atom imparts halogen bonding capabilities, while the methoxy group enhances the compound's lipophilicity and stability. These features make it an attractive candidate for various medicinal applications.

Recent studies have explored the potential of 2-(2-bromo-4-methoxyphenyl)ethanimidamide in the context of drug discovery and development. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action was found to involve disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 2-(2-bromo-4-methoxyphenyl)ethanimidamide has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibited the growth of human breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspase pathways. The selective toxicity observed in cancer cells, coupled with minimal cytotoxicity towards normal cells, suggests that this compound could be a valuable lead for developing novel anticancer therapies.

The synthesis of 2-(2-bromo-4-methoxyphenyl)ethanimidamide typically involves a multi-step process that begins with the bromination of 4-methoxybenzaldehyde followed by condensation with ethanimidamide. The reaction conditions and purification methods have been optimized to achieve high yields and purity levels, making it feasible for large-scale production. This synthetic route has been detailed in several peer-reviewed publications, providing a robust foundation for further research and development.

Beyond its direct medicinal applications, 2-(2-bromo-4-methoxyphenyl)ethanimidamide has also been investigated as a building block for more complex molecules. Its versatile reactivity allows it to be incorporated into various scaffolds, expanding its potential utility in drug design and chemical biology. For instance, a study published in Organic Letters in 2019 described the use of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with enhanced biological activities.

The safety profile of 2-(2-bromo-4-methoxyphenyl)ethanimidamide has been extensively evaluated through in vitro and in vivo studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 2-(2-bromo-4-methoxyphenyl)ethanimidamide (CAS No. 2229593-09-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.